Cas no 936907-96-9 (1-(5-Methyl-1H-1,2,4-triazol-3-yl)ethanone)

• Product Name: 1-(5-Methyl-1H-1,2,4-triazol-3-yl)ethanone
• CAS No: 936907-96-9
• MF: C₅H₇N₃O
• MW: 125.128580331802
• CID: 5759637
• PubChem ID: 82376272
• Update Time: 2023-11-15

1-(5-Methyl-1H-1,2,4-triazol-3-yl)ethanone Chemical and Physical Properties

Names and Identifiers

• SCHEMBL19919554
• 1-(5-Methyl-1H-1,2,4-triazol-3-yl)ethanone
• EN300-7092368
• 936907-96-9
• 1-(3-methyl-1H-1,2,4-triazol-5-yl)ethan-1-one
• Ethanone, 1-(3-methyl-1H-1,2,4-triazol-5-yl)-

• Inchi： 1S/C5H7N3O/c1-3(9)5-6-4(2)7-8-5/h1-2H3,(H,6,7,8)
• InChI Key： HRSUGPPVLWAVET-UHFFFAOYSA-N
• SMILES： O=C(C)C1=NNC(C)=N1

Computed Properties

• Exact Mass: 125.058911855g/mol
• Monoisotopic Mass: 125.058911855g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• Density: 1.226±0.06 g/cm3(Predicted)
• Boiling Point: 313.5±25.0 °C(Predicted)
• pka: 8.32±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones